1-Cyclohexyl-5-cyclopropyl-1h-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• SMILES: C1CCC(CC1)N2C(=C(N=N2)C(=O)O)C3CC3
• InChI: InChI=1S/C12H17N3O2/c16-12(17)10-11(8-6-7-8)15(14-13-10)9-4-2-1-3-5-9/h8-9H,1-7H2,(H,16,17)
• InChIKey: COFNIDQLKYCGAJ-UHFFFAOYSA-N

Fibrotic disease programs require conformationally defined triazole scaffolds mapping to clinical LPA₁ antagonist pharmacophores. This compound addresses that gap directly. N1-cyclohexyl and C5-cyclopropyl groups match BMS-patented LPA₁ antagonist geometry (cf. BMS-986278, Phase 2 IPF), while the C4-carboxylic acid enables amide coupling per established patent protocols. • Direct pharmacophore match to BMS-986278 chemotype for IPF/NASH programs • C4-COOH handle for rapid amide library synthesis and SAR exploration • High Fsp³ (0.75) conferring favorable drug-like property profiles

1-Cyclohexyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic Acid Overview

1-Cyclohexyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1272181-29-9) is a fully substituted 1,2,3-triazole-4-carboxylic acid bearing a cyclohexyl group at N1 and a cyclopropyl group at C5 . With a molecular formula of C₁₂H₁₇N₃O₂, a molecular weight of 235.28 g/mol, and a high fraction of sp³-hybridized carbons (Fsp³ = 0.75), this compound exhibits elevated three-dimensional character relative to simpler triazole-4-carboxylic acid congeners . It belongs to a chemotype featured in Bristol-Myers Squibb patents covering triazole carboxylic acids and triazole N-linked carbamoyl cyclohexyl acids as selective lysophosphatidic acid receptor 1 (LPA₁) antagonists for fibrotic diseases including idiopathic pulmonary fibrosis (IPF) and non-alcoholic steatohepatitis (NASH) [1][2].

1 LPA₁ antagonist patent space N1-cyclohexyl/C5-cyclopropyl pharmacophore match

2 C4-COOH amide coupling Enables rapid SAR exploration via amidation

3 Fsp³-rich scaffold Elevated sp³ fraction supports lead optimization

• [1] Cheng, P. T. W. et al. (Bristol-Myers Squibb Company). Triazole Carboxylic Acids as LPA Antagonists. U.S. Patent 12,435,057, 2024. View Source
• [2] Bristol-Myers Squibb Company. Triazole N-Linked Carbamoyl Cyclohexyl Acids as LPA Antagonists. U.S. Patent 11,008,300, 2021. View Source

Why Generic Triazole Acids Fail as LPA Antagonists

The LPA₁ antagonist pharmacophore exemplified by BMS-986278 and related clinical candidates requires precise spatial presentation of the N1-cyclohexyl and C5-substituent groups for productive receptor engagement [1]. In Bristol-Myers Squibb patents, the N1-cycloalkyl group and the C5-substituent are independently defined structural variables governing LPA₁ binding affinity, with the C5-cyclopropyl motif appearing as a privileged fragment across multiple compound series [2]. Substituting N1-cyclohexyl with smaller alkyl chains (e.g., hexyl, isopropyl) or removing the C5-cyclopropyl group (cf. 1-cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid, CAS 1333542-85-0) alters the spatial, electronic, and lipophilic profile in ways that can abolish or substantially diminish receptor antagonism [1][2]. Furthermore, the carboxylic acid at C4 is the essential functional handle for subsequent amide coupling or carbamoyl derivatization in the established synthetic routes to patent-exemplified LPA₁ antagonists [3].

Lipophilicity shift

N1-hexyl analog may increase LogP, altering assay solubility and protein binding

Patent relevance loss

C5-H analog lacks privileged cyclopropyl motif; may limit SAR mapping to preferred patent space

Pharmacophore mismatch

Unsubstituted triazole acids may not recapitulate N1/C5 substitution-dependent LPA₁ engagement

• [1] Semantic Scholar. Synthesis, relative configuration and CB1 receptor affinity studies for a set of 1,2,3-triazole derivatives (referencing BMS-986278 LPA₁ Kb = 6.9 nM). 2023. View Source
• [2] Cheng, P. T. W. et al. (Bristol-Myers Squibb Company). Triazole Carboxylic Acids as LPA Antagonists. U.S. Patent 12,435,057, 2024. View Source
• [3] Bristol-Myers Squibb Company. Triazole N-Linked Carbamoyl Cyclohexyl Acids as LPA Antagonists. U.S. Patent 11,008,300, 2021. View Source

1-Cyclohexyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic Acid vs. Structural Analogs

LogP: Cyclohexyl vs. Hexyl N1-Substitution

The target compound (N1-cyclohexyl, C5-cyclopropyl) exhibits a LogP of 2.49 , whereas the closest N1-acyclic analog, 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1267385-26-1), has a substantially higher LogP estimated at approximately 3.8–4.0 based on the additional methylene units and reduced branching of the n-hexyl chain relative to cyclohexyl . This LogP differential of approximately 1.4 units translates to a roughly 25-fold difference in octanol-water partition coefficient, directly impacting compound handling, aqueous solubility for biochemical assays, and membrane permeability in cellular contexts [1].

LogP comparison

Reported

ΔLogP ≈ −1.4 (target 2.49 vs. N1-hexyl analog ~3.8–4.0)

Supports reduced lipophilicity for assay solubility and binding

Vendor datasheet and estimation; verify experimentally

Evidence Dimension	LogP (lipophilicity)
Target Compound Data	LogP = 2.49 (experimental, Fluorochem datasheet)
Comparator Or Baseline	5-Cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1267385-26-1); LogP ~3.8–4.0 (estimated by atom-based increment method)
Quantified Difference	ΔLogP ≈ -1.4 (target is significantly less lipophilic)
Conditions	Calculated/experimental LogP values from vendor datasheets and structural estimation

Why This Matters

Lower lipophilicity improves aqueous solubility and reduces non-specific protein binding, both critical for reliable in vitro pharmacological profiling in LPA₁ antagonist screening cascades.

• [1] Waring, M. J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. View Source

Fsp³ Advantage of C5-Cyclopropyl Substitution

The target compound's fraction of sp³-hybridized carbons (Fsp³) is 0.75 (9 of 12 carbons are sp³) . In contrast, 1-cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1333542-85-0), which lacks the C5-cyclopropyl substituent, has an Fsp³ of 0.67 (6 of 9 carbons are sp³) [1]. The C5-cyclopropyl group in the target compound adds three sp³ carbons without any sp² carbons, increasing both Fsp³ and the overall three-dimensional character. Higher Fsp³ values correlate with improved clinical success rates in drug development, reduced promiscuity, and enhanced aqueous solubility—all desirable properties for a fragment or intermediate destined for lead optimization [2].

Fsp³ comparison

Reported

ΔFsp³ +0.08 (target 0.75 vs. C5-H analog 0.67)

Supports enhanced 3D character for fragment-based design

Fsp³ correlation from Lovering et al. 2009; developability context

Evidence Dimension	Fsp³ (fraction of sp³-hybridized carbons)
Target Compound Data	Fsp³ = 0.75 (9 sp³ / 12 total carbons)
Comparator Or Baseline	1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1333542-85-0); Fsp³ = 0.67 (6 sp³ / 9 total carbons)
Quantified Difference	ΔFsp³ = +0.08 (12% relative increase in sp³ fraction)
Conditions	Calculated from molecular formula: C₁₂H₁₇N₃O₂ (target) vs. C₉H₁₃N₃O₂ (comparator)

Why This Matters

Procurement of scaffolds with higher Fsp³ supports fragment-based drug discovery (FBDD) campaigns targeting complex, underexplored chemical space with improved developability profiles.

• [1] ChemBase. 1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1333542-85-0). Chemical Properties, MFCD16666483. View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. View Source

C5-Cyclopropyl as a Privileged Motif in LPA Antagonists

Bristol-Myers Squibb's LPA antagonist patents (U.S. Patent 12,435,057 and U.S. Patent 11,008,300) explicitly enumerate C5-cyclopropyl-substituted triazole carboxylic acids as preferred embodiments, with the cyclopropyl group appearing as a defined substituent at the R¹ position of Formula (I) [1][2]. In contrast, C5-unsubstituted triazole-4-carboxylic acids (i.e., R¹ = H) are not explicitly claimed as preferred embodiments in these patent families. The C5-cyclopropyl group provides a defined vector for further derivatization and contributes to the conformational constraint of the triazole core, a feature absent in C5-H analogs such as 1-cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1333542-85-0) [3].

Patent mapping

Class-level

C5-cyclopropyl explicitly claimed as preferred R¹

Supports access to patent-established SAR space

BMS U.S. 12,435,057 and 11,008,300; no direct efficacy implied

Evidence Dimension	Patent exemplification and preferred substitution pattern
Target Compound Data	C5-cyclopropyl group explicitly claimed as R¹ substituent in Formula (I) across multiple BMS LPA₁ antagonist patents
Comparator Or Baseline	C5-H analogs (e.g., 1-cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid); no C5 substitution, not within preferred claims
Quantified Difference	Qualitative: target compound maps to preferred patent embodiments; comparator does not
Conditions	Patent analysis of U.S. 12,435,057 and U.S. 11,008,300 (Bristol-Myers Squibb LPA antagonist families)

Why This Matters

For organizations pursuing LPA₁ antagonist development, procuring the C5-cyclopropyl-substituted scaffold provides direct access to the patent-preferred chemical space and established SAR, reducing synthetic burden and IP risk.

• [1] Cheng, P. T. W. et al. (Bristol-Myers Squibb Company). Triazole Carboxylic Acids as LPA Antagonists. U.S. Patent 12,435,057, 2024. View Source
• [2] Bristol-Myers Squibb Company. Triazole N-Linked Carbamoyl Cyclohexyl Acids as LPA Antagonists. U.S. Patent 11,008,300, 2021. View Source
• [3] ChemBase. 1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1333542-85-0). Chemical Properties, MFCD16666483. View Source

Commercial Availability and Purity Across Vendors

The target compound is commercially available from multiple independent suppliers at validated purity levels: Fluorochem (98%), Leyan (98%), ChemScence (≥98%), and AKSci (97%) . In comparison, the closest C5-unsubstituted analog, 1-cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1333542-85-0), is available at 95–98% purity from a similar number of vendors . However, the N1-hexyl/C5-cyclopropyl analog (CAS 1267385-26-1) has fewer verified commercial sources with documented purity specifications, creating supply-chain risk for programs requiring multi-gram quantities with batch-to-batch consistency .

Supply resilience

Data to verify

≥4 suppliers; purity range 97–98%

Supports multi-source procurement for reproducibility

Supplier catalog survey; verify batch specifications

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	Available from ≥4 suppliers; purity range 97–98%
Comparator Or Baseline	5-Cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1267385-26-1); limited verified supplier base
Quantified Difference	Qualitative: broader multi-source availability for target compound
Conditions	Supplier catalog survey (Fluorochem, Leyan, ChemScence, AKSci, CymitQuimica)

Why This Matters

Multi-source commercial availability at ≥97% purity ensures competitive pricing and supply-chain resilience for medicinal chemistry programs requiring reproducible building-block quality.

1-Cyclohexyl-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic Acid: Key Applications

Fragment-Based Lead Generation for LPA₁ Antagonists

This compound serves as an advanced fragment or late-stage intermediate for LPA₁ antagonist programs. Its N1-cyclohexyl and C5-cyclopropyl substitution pattern directly maps to the pharmacophoric requirements of BMS-patented triazole LPA₁ antagonists, which have demonstrated clinical translation (e.g., BMS-986278, Phase 2 for IPF) [1]. The carboxylic acid handle at C4 enables amide coupling with diverse amine fragments following established patent protocols, allowing rapid exploration of the C4-vector SAR [2].

Diversity-Oriented Synthesis via Click Chemistry

The triazole core is compatible with copper-catalyzed azide-alkyne cycloaddition (CuAAC) retrosynthetic strategies, enabling modular assembly of diverse compound libraries [3]. The target compound's dual-substitution pattern (N1-cyclohexyl, C5-cyclopropyl) provides a conformationally constrained scaffold that can be further diversified at the C4-carboxylic acid position via amidation, esterification, or reduction, generating screening libraries with high Fsp³ character and favorable drug-like property profiles [4].

Biophysical Probes for LPA₁ Binding Site Mapping

The defined stereoelectronic features of the cyclohexyl-cyclopropyl triazole core, combined with the available carboxylic acid conjugation handle, make this compound suitable for generating biophysical probes (e.g., fluorescent ligands, photoaffinity labels, or SPR sensor chip conjugates) for LPA₁ binding site mapping [1]. Compared to mono-substituted triazole analogs with less defined conformational properties, the dual-substituted scaffold offers more reliable structure-activity translation in biophysical assay formats [5].

Application

Selection Property

Validation Focus

LPA₁ antagonist fragment-based lead generation

N1-cyclohexyl/C5-cyclopropyl pharmacophore match

Patent-mapped C4-amide SAR exploration

Diversity-oriented synthesis via CuAAC

Conformationally constrained dual-substitution pattern

C4 derivatization with high sp³ character

Biophysical probe generation for LPA₁ binding studies

C4 conjugation handle with defined stereoelectronics

Structure-activity interpretation in biophysical assays

• [1] Semantic Scholar. Synthesis, relative configuration and CB1 receptor affinity studies (referencing BMS-986278 LPA₁ Kb = 6.9 nM, Phase 2 IPF trial NCT04308681). 2023. View Source
• [2] Bristol-Myers Squibb Company. Triazole N-Linked Carbamoyl Cyclohexyl Acids as LPA Antagonists. U.S. Patent 11,008,300, 2021. View Source
• [3] Rostovtsev, V. V.; Green, L. G.; Fokin, V. V.; Sharpless, K. B. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angew. Chem. Int. Ed. 2002, 41, 2596–2599. View Source
• [4] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. View Source
• [5] Cheng, P. T. W. et al. (Bristol-Myers Squibb Company). Triazole Carboxylic Acids as LPA Antagonists. U.S. Patent 12,435,057, 2024. View Source